N,N-dicyclohexyl-4-iodobenzamide

• IUPAC Name: N,N-dicyclohexyl-4-iodobenzamide
• InChI: InChI=1S/C19H26INO/c20-16-13-11-15(12-14-16)19(22)21(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h11-14,17-18H,1-10H2
• InChI Key: FKRAEZXGWAUWFI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(C2CCCCC2)C(=O)C3=CC=C(C=C3)I
• Molecular Formula: C19H26INO
• Molecular Weight: 411.3 g/mol

Description

N,N-dicyclohexyl-4-iodobenzamide, also known as DCIBzA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a derivative of benzamide and is synthesized through a multi-step process involving the reaction of 4-iodobenzoic acid with cyclohexylamine and subsequent cyclization.

Mechanism of Action

The exact mechanism of action of N,N-dicyclohexyl-4-iodobenzamide is not fully understood, but it is believed to interact with specific receptors in the body, leading to a cascade of biochemical and physiological effects.
Biochemical and Physiological Effects:
N,N-dicyclohexyl-4-iodobenzamide has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been shown to have a positive effect on the immune system, promoting the production of cytokines and other immune cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dicyclohexyl-4-iodobenzamide in lab experiments is its relatively low cost and ease of synthesis. However, one limitation of using N,N-dicyclohexyl-4-iodobenzamide is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for research involving N,N-dicyclohexyl-4-iodobenzamide. One potential area of research is in the development of new organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), where N,N-dicyclohexyl-4-iodobenzamide could be used as a key component. Another potential area of research is in the development of new anti-inflammatory and anti-tumor drugs, where N,N-dicyclohexyl-4-iodobenzamide could be used as a lead compound for further optimization. Additionally, N,N-dicyclohexyl-4-iodobenzamide could be further studied for its potential applications in the field of immunotherapy, where it could be used to enhance the body's immune response to cancer cells.

Synthesis Methods

The synthesis of N,N-dicyclohexyl-4-iodobenzamide involves a multi-step process, starting with the reaction of 4-iodobenzoic acid with cyclohexylamine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the corresponding amide. The amide is then cyclized using a Lewis acid catalyst, such as aluminum chloride, to form the final product, N,N-dicyclohexyl-4-iodobenzamide.

Scientific Research Applications

N,N-dicyclohexyl-4-iodobenzamide has been widely studied for its potential applications in various fields of scientific research. One of the most promising applications of N,N-dicyclohexyl-4-iodobenzamide is in the field of organic electronics, where it has been shown to exhibit excellent charge-transport properties and can be used as a hole-transport material in organic solar cells.